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Compound of Interest

Compound Name: 2-Acetylpyridine

Cat. No.: B122185

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-Acetylpyridine (CAS
No. 1122-62-9), a compound used as a chemical intermediate in pharmaceutical and
agricultural manufacturing, as a flavoring agent, and as an analytical reagent.[1] Adherence to
these guidelines is critical to ensure the safety of laboratory and manufacturing personnel.

Chemical Identification and Physical Properties

2-Acetylpyridine, also known as methyl 2-pyridyl ketone or 1-(2-pyridinyl)ethanone, is a
colorless to pale yellow or brown liquid.[1][2][3][4][5] It is characterized by a heavy, oily,
popcorn-like, or roasted odor.[2][3][4][5]

Table 1: Physical and Chemical Properties of 2-Acetylpyridine
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Property Value Source(s)

Chemical Formula C7H7NO [2][4]

Molar Mass 121.14 g/mol [3][6]
Clear, colorless to

Appearance . [11[21[3][4]
yellow/brown liquid

Boiling Point 188-193 °C [2][3][71[8]

Melting Point 8-10 °C [319]

_ 73-76 °C (163.4-164 °F)

Flash Point [21[3][9][10][11]
(Closed Cup)

Density 1.08 g/mL at 25 °C [B1[11][12]

Vapor Pressure 0.481 mmHg at 25 °C [1][3]

- Soluble (18.2 g/100g at 25°C;

Water Solubility [3][10]
170-200 g/L at 20°C)

Refractive Index n20/D 1.518-1.524 [B][5][11]

Hazard Identification and Classification

2-Acetylpyridine is classified as a combustible liquid that causes skin and serious eye

irritation, and may cause respiratory irritation.[1][2][4][6]

Table 2: GHS Hazard and Precautionary Statements
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Code Statement Classification

H227 Combustible liquid. Hazard Statement
H315 Causes skin irritation. Hazard Statement
H319 Causes serious eye irritation. Hazard Statement

May cause respiratory
H335 T Hazard Statement
irritation.

Keep away from heat, sparks,

P210 open flames and hot surfaces. Precautionary Statement
No smoking.
P261 Avoid breathing vapor/spray. Precautionary Statement

Wash contaminated skin ]
P264 ) Precautionary Statement
thoroughly after handling.

Use only outdoors or in a well- _
P271 ] Precautionary Statement
ventilated area.

Wear protective
P280 gloves/protective clothing/eye Precautionary Statement

protection/face protection.

IF ON SKIN: Wash with plenty ]
P302+P352 Precautionary Statement
of water.

IF INHALED: Remove person
P304+P340 to fresh air and keep Precautionary Statement

comfortable for breathing.

IF IN EYES: Rinse cautiously
with water for several minutes.

P305+P351+P338 Remove contact lenses, if Precautionary Statement
present and easy to do.

Continue rinsing.

Call a POISON
pP312 CENTER/doctor if you feel Precautionary Statement

unwell.

© 2025 BenchChem. All rights reserved. 3/12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122185?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Store in a well-ventilated ]
P403+P235 Precautionary Statement
place. Keep cool.

Dispose of contents/container
P501 in accordance with national Precautionary Statement

regulations.

Toxicological Information

The primary toxicological concerns are irritation to the skin, eyes, and respiratory system.[1][10]
To the best of current knowledge, the chronic health effects have not been fully investigated.[1]

Table 3: Acute Toxicity Data

Route Species Value Source(s)

Oral Rat LD50: 2280 mg/kg [1]

o Germ Cell Mutagenicity: Results are negative in the Ames Salmonella typhimurium assay.[1]
A weak positive response was noted in the mouse lymphoma assay at the highest tested
dose with activation.[1]

o Carcinogenicity: No epidemiological studies or 2-year animal carcinogenicity studies were
identified in the available literature.[1][13] It is not identified as a carcinogen by IARC.[6][7]

First Aid Measures
Prompt and appropriate first aid is essential in the event of exposure. Always show the Safety
Data Sheet (SDS) to medical personnel.[2][6][7][14]

General Advice: Get medical attention immediately if symptoms occur or if you feel unwell.[1][2]

 Inhalation: Remove the affected person to fresh air and keep them warm and at rest in a
position comfortable for breathing.[1][2] If breathing is difficult, trained personnel may
administer oxygen.[9] If the person is not breathing, provide artificial respiration.[6][7][14]
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» Skin Contact: Immediately take off all contaminated clothing.[1] Wash the skin with plenty of
soap and water for at least 15 minutes.[1][6][7][10] If skin irritation occurs, get medical
advice.[1][2]

o Eye Contact: Immediately rinse cautiously with plenty of water for at least 15 minutes.[1][2]
[6][7] Remove contact lenses if present and easy to do.[1][2] Continue rinsing. If eye irritation
persists, seek medical attention.[1][2]

¢ Ingestion: Rinse mouth with water.[6][7][14] Do NOT induce vomiting.[6][7][10][14] Never
give anything by mouth to an unconscious person.[6][7][14] Call a poison center or doctor if
you feel unwell.[1]

Immediate First Aid Response

Move to Fresh Air. Remove contaminated clothing. Rinse with water for 15 min.

Rinse mouth.

Keep comfortable. Wash with soap & water for 15 min. Remove contact lenses.

DO NOT induce vomiting.

If breathing is difficult

. If irritation occurs If irritation persists
or symptoms persist

Medical Attentig

Seek Medical Attention
/ Call Poison Center
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Caption: First Aid Response Workflow for 2-Acetylpyridine Exposure.

Fire Fighting and Accidental Release Measures
Fire Fighting Protocol

2-Acetylpyridine is a combustible liquid.[2] Vapors are heavier than air and may travel to a
source of ignition and flash back.[1] Containers may explode when heated.[2][10]

Table 4: Fire Extinguishing Media

Suitable Media Unsuitable Media

Alcohol-resistant foam Water jet (may spread fire)

Carbon dioxide (COz2)

Dry chemical powder

Water spray or fog (for cooling)

Firefighter Protection:

o Wear a self-contained breathing apparatus (SCBA) with a full face-piece operated in
pressure-demand or other positive pressure mode.[6][7][10][15]

o Wear standard firefighter's protective clothing.[2]

» Use water spray to cool fire-exposed containers.[6][10][14]

Accidental Release and Spill Cleanup Protocol

Personal Precautions:
e Evacuate personnel to safe areas.[6][7]

e Remove all sources of ignition.[6][7][14][15]

© 2025 BenchChem. All rights reserved. 6/12 Tech Support


https://www.benchchem.com/product/b122185?utm_src=pdf-body-img
https://www.benchchem.com/product/b122185?utm_src=pdf-body
https://www.benchchem.com/product/b122185?utm_src=pdf-body
https://www.synerzine.com/docs/sds/P712A%20SDS%20(US-English).pdf
https://www.jubilantingrevia.com/uploads/files/26msds_0592GjGhs09Div.3sds2-Acetylpyridine.pdf
https://www.synerzine.com/docs/sds/P712A%20SDS%20(US-English).pdf
https://m.chemicalbook.com/ProductMSDSDetailCB7131206_EN.htm
https://www.cdhfinechemical.com/images/product/msds/19_1181720303_2-AcetylPyridine-CASNO-1122-62-9-MSDS.pdf
https://file1.lookchem.com/msds/2011-06/1/61803(1122-62-9).pdf
https://m.chemicalbook.com/ProductMSDSDetailCB7131206_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC102680250&countryCode=US&language=en
https://www.synerzine.com/docs/sds/P712A%20SDS%20(US-English).pdf
https://www.cdhfinechemical.com/images/product/msds/19_1181720303_2-AcetylPyridine-CASNO-1122-62-9-MSDS.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB7131206_EN.htm
https://www.chemicalbook.com/msds/2-acetylpyridine.pdf
https://www.cdhfinechemical.com/images/product/msds/19_1181720303_2-AcetylPyridine-CASNO-1122-62-9-MSDS.pdf
https://file1.lookchem.com/msds/2011-06/1/61803(1122-62-9).pdf
https://www.cdhfinechemical.com/images/product/msds/19_1181720303_2-AcetylPyridine-CASNO-1122-62-9-MSDS.pdf
https://file1.lookchem.com/msds/2011-06/1/61803(1122-62-9).pdf
https://www.chemicalbook.com/msds/2-acetylpyridine.pdf
https://www.fishersci.com/store/msds?partNumber=AC102680250&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122185?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Ensure adequate ventilation.[6][7][14]

Do not touch or walk through spilled material.[2]

Avoid breathing vapors or mist.[1][2][6][7]

Wear appropriate personal protective equipment (PPE) as described in Section 6.[2][6][7]

Environmental Precautions:

e Prevent product from entering drains, sewers, or waterways.[1][6][7][14]

 Inform relevant authorities if environmental pollution occurs.[1][2]

Cleanup Methodology:

» Containment: Approach the spill from upwind.[2] Contain the spillage with sand, earth, or
other non-combustible absorbent material.[1]

o Collection: Collect the absorbed material using an electrically protected vacuum cleaner or
by wet-brushing and place it into a suitable, labeled container for disposal.[6][7]

o Decontamination: Flush the contaminated area with plenty of water.[2] Clean all tools and
equipment used in the cleanup.[1]
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Spill Detected

Personal Precautions:
- Evacuate Area
- Ensure Ventilation
- Remove Ignition Sources
- Don PPE

Contain Spill Prevent Entry into
(Use inert absorbent material) Drains & Waterways

Collect Absorbed Material
into Labeled Container

Decontaminate Area
and Equipment

Dispose of Waste per
Local Regulations

Click to download full resolution via product page

Caption: General Workflow for Accidental Spill Response.
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Handling, Storage, and Personal Protection
Safe Handling Procedures

e Use only in a well-ventilated area.[1][2][4]

o Keep away from heat, sparks, and open flames.[2][6][7] Take measures to prevent the
buildup of electrostatic charge.[6][7]

» Avoid contact with skin and eyes.[6][7]

» Avoid inhalation of vapor or mist.[6][7]

o Wear appropriate PPE.[1][2]

e Wash hands and face thoroughly after handling.[1][2]

e Do not eat, drink, or smoke when using this product.[1][9]

Storage Requirements

» Store in a cool, dry, and well-ventilated place.[1][2][6][7]

Keep the container tightly closed.[1][2][6][7]

Containers that have been opened must be carefully resealed and kept upright to prevent
leakage.[6][7]

Store locked up.[1][2]

Store away from incompatible materials, such as strong oxidizing agents.[1][2]

Personal Protective Equipment (PPE)

Appropriate engineering controls, such as adequate ventilation and local exhaust, should be
used to control airborne levels.[2][4]
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Required Personal Protective Equipment (PPE)

Eye/Face Protection: Hand Protection: [ — Respiratory Protection:
Chemical safety goggles or Chemical-resistant, impervious gloves Y _ Required if ventilation is inadequate

safety glasses with side-shields. (e.g., Butyl rubber, Viton®). PSS Ellshllie) (o prevent

i GenEE. (Lol Gart, or vapors are generated. Use NIOSH/CEN

Face shield if splashing is possible. Inspect gloves before use. approved respirator.

Click to download full resolution via product page
Caption: Recommended PPE for Handling 2-Acetylpyridine.
Detailed PPE Specifications:

o Eye/Face Protection: Wear chemical safety goggles or glasses conforming to EN166 (EU) or
NIOSH (US) standards.[6][10] A face shield may be appropriate in some situations.[1][9]

o Skin and Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[1]
[10] Gloves must be inspected prior to use.[6][14] Use proper glove removal technique to
avoid skin contact.[6] Wear protective clothing and boots to prevent contact.[1][10]

» Respiratory Protection: If engineering controls do not maintain airborne concentrations to a
safe level, a NIOSH or CEN-approved respirator is required.[1][6][10] Use a full-face
respirator with multi-purpose combination (US) or type ABEK (EN 14387) respirator
cartridges as a backup to engineering controls.[6]

Disposal Considerations

Disposal of 2-Acetylpyridine and its containers must be done in accordance with local,
regional, and national regulations.[1][2] This combustible material may be burned in a chemical
incinerator equipped with an afterburner and scrubber.[7][14] It is recommended to contact a
licensed professional waste disposal service.[7][14] Do not allow the product to be released
into the environment.[6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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